Cas no 1378713-14-4 (3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid)

• Product Name: 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid
• CAS No: 1378713-14-4
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD20656357
• CID: 5179526
• PubChem ID: 122199535
• Update Time: 2025-07-19

3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylic acid, 2,3-dihydro-3-hydroxy-
• 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid
• 1378713-14-4
• 3-hydroxy-2,3-dihydrobenzofuran-5-carboxylic acid
• 3-Hydroxy-2,3-dihydro-1-benzofuran-5-carboxylicacid
• EN300-222540

• MDL： MFCD20656357
• Inchi： 1S/C9H8O4/c10-7-4-13-8-2-1-5(9(11)12)3-6(7)8/h1-3,7,10H,4H2,(H,11,12)
• InChI Key： WPJOUHBHNOSJMG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(O)=O)C=C2C(O)C1

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid

Professional Introduction to 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 1378713-14-4)

3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1378713-14-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery. The compound belongs to the benzofuran family, a class of molecules known for their diverse pharmacological properties and roles in natural products.

The molecular structure of 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid features a benzofuran core with hydroxyl and carboxylic acid functional groups, which contribute to its reactivity and interaction with biological targets. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The benzofuran scaffold is particularly interesting because it is found in numerous bioactive natural products and has been widely explored for its potential applications in treating various diseases.

In recent years, there has been growing interest in the pharmacological evaluation of benzofuran derivatives due to their demonstrated efficacy in modulating biological pathways. Studies have shown that compounds containing the benzofuran moiety can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The hydroxyl group at the 3-position and the carboxylic acid at the 5-position of 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid are particularly crucial for its biological activity, as they can participate in hydrogen bonding interactions with target proteins and enzymes.

One of the most compelling aspects of 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to design molecules with enhanced pharmacological properties. For instance, modifications at the 2-position and 4-position of the benzofuran ring can introduce additional functional groups that improve solubility, metabolic stability, and target specificity. This flexibility has led to several promising candidates entering preclinical development for various therapeutic indications.

The synthesis of 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid has been optimized through multiple pathways to ensure high yield and purity. Common synthetic routes involve cyclization reactions starting from readily available precursors such as phenols and aldehydes. Advances in catalytic methods have further refined these processes, allowing for more efficient production scales suitable for industrial applications. Additionally, green chemistry principles have been incorporated into some synthetic strategies to minimize waste and environmental impact.

The biological evaluation of 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory responses, suggesting potential therapeutic benefits in conditions such as arthritis and autoimmune diseases. Furthermore, preliminary cell-based assays have shown that it can selectively induce apoptosis in cancer cell lines while sparing healthy cells. These findings underscore the compound's promise as a lead molecule for drug development.

Recent research has also explored the pharmacokinetic properties of 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid to better understand its behavior within biological systems. Studies using computational modeling have predicted favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that it may exhibit good bioavailability and oral activity. However, further experimental validation is necessary to confirm these predictions and optimize dosing regimens.

The future directions for research on 3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid are multifaceted. Continued investigation into its mechanism of action will provide deeper insights into its therapeutic potential and help identify new targets for intervention. Additionally, structure-based drug design approaches can be employed to modify its chemical scaffold further enhance its efficacy and reduce side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion,3-hydroxy-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 1378713-14-4) represents a compelling compound with significant promise in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel drug candidates targeting various diseases. With ongoing studies exploring its biological activities and optimizing synthetic methodologies,3-hydroxy- 2, 3- dihydro- 1- benzofuran- 5- carboxylic acid is poised to make meaningful contributions to the advancement of medicinal chemistry.